Cas no 1344688-29-4 (Tert-Butyl (4-fluorobenzo[d]isoxazol-3-yl)carbamate)

• Product Name: Tert-Butyl (4-fluorobenzo[d]isoxazol-3-yl)carbamate
• CAS No: 1344688-29-4
• MF: C₁₂H₁₃FN₂O₃
• MW: 252.241626501083
• CID: 5039212
• Update Time: 2026-02-28

Tert-Butyl (4-fluorobenzo[d]isoxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-fluorobenzo[d]isoxazol-3-yl)carbamate
• Tert-Butyl (4-fluorobenzo[d]isoxazol-3-yl)carbamate

• Inchi： 1S/C12H13FN2O3/c1-12(2,3)17-11(16)14-10-9-7(13)5-4-6-8(9)18-15-10/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： WOIMKDBOBPSDJL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=NO2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles